![molecular formula C17H16N2O2 B8336453 [2-(1H-Indol-3-yl)ethyl]carbamic acid phenyl ester](/img/structure/B8336453.png)
[2-(1H-Indol-3-yl)ethyl]carbamic acid phenyl ester
Cat. No. B8336453
M. Wt: 280.32 g/mol
InChI Key: KXQJVRXDPOYTNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07173045B2
Procedure details
Chloroformic acid phenyl ester (3.29 g, 21.0 mmol.) and pyridine (1.74 g, 22.0 mmol.) were added to a solution of tryptamine (2-(1H-indol-3-yl)ethylamine, 3.2 g, 20.0 mmol.) in abs. DCM (50 ml), and stirring was carried out for 24 h at RT. For working up, the mixture was washed with water (2×20 ml), 1M HCl (2×20 ml) and 1M NaOH (2×20 ml), and the organic phase was dried, filtered and concentrated. [2-(1H-Indol-3-yl)ethyl]carbamic acid phenyl ester was obtained in a yield of 5.58 g (white solid, m.p. 44–46° C.).
Identifiers
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REACTION_CXSMILES
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[C:1]1([O:7][C:8](Cl)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.N1C=CC=CC=1.[NH2:17][CH2:18][CH2:19][C:20]1[C:28]2[C:23](=[CH:24][CH:25]=[CH:26][CH:27]=2)[NH:22][CH:21]=1>C(Cl)Cl>[C:1]1([O:7][C:8](=[O:9])[NH:17][CH2:18][CH2:19][C:20]2[C:28]3[C:23](=[CH:24][CH:25]=[CH:26][CH:27]=3)[NH:22][CH:21]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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3.29 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)OC(=O)Cl
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Name
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Quantity
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1.74 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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NCCC1=CNC2=CC=CC=C12
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Step Two
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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the mixture was washed with water (2×20 ml), 1M HCl (2×20 ml) and 1M NaOH (2×20 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase was dried
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)OC(NCCC1=CNC2=CC=CC=C12)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
